Cas no 941881-17-0 ((2E)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

(2E)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide structure
941881-17-0 structure
Product Name:(2E)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
CAS No:941881-17-0
MF:C19H14N2O3S2
MW:382.456061840057
CID:6352153
PubChem ID:41644646
Update Time:2024-01-05

(2E)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
    • (E)-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
    • (2E)-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide
    • F2252-0054
    • AKOS024631314
    • (E)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
    • 941881-17-0
    • Inchi: 1S/C19H14N2O3S2/c1-23-15-6-2-4-12-10-16(24-18(12)15)14-11-26-19(20-14)21-17(22)8-7-13-5-3-9-25-13/h2-11H,1H3,(H,20,21,22)/b8-7+
    • InChI Key: XBTJRENOJDYDBV-BQYQJAHWSA-N
    • SMILES: S1C(NC(/C=C/C2=CC=CS2)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OC

Computed Properties

  • Exact Mass: 382.04458466g/mol
  • Monoisotopic Mass: 382.04458466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 121Ų

(2E)-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Pricemore >>

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